Cas no 3148-90-1 (Benzothiazolium,3-ethyl-2-[2-[(3-ethyl-5-methyl-2(3H)-benzothiazolylidene)methyl]-1-buten-1-yl]-5-methyl-,iodide (1:1))
![Benzothiazolium,3-ethyl-2-[2-[(3-ethyl-5-methyl-2(3H)-benzothiazolylidene)methyl]-1-buten-1-yl]-5-methyl-,iodide (1:1) structure](https://www.kuujia.com/scimg/cas/3148-90-1x500.png)
3148-90-1 structure
Product name:Benzothiazolium,3-ethyl-2-[2-[(3-ethyl-5-methyl-2(3H)-benzothiazolylidene)methyl]-1-buten-1-yl]-5-methyl-,iodide (1:1)
Benzothiazolium,3-ethyl-2-[2-[(3-ethyl-5-methyl-2(3H)-benzothiazolylidene)methyl]-1-buten-1-yl]-5-methyl-,iodide (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzothiazolium,3-ethyl-2-[2-[(3-ethyl-5-methyl-2(3H)-benzothiazolylidene)methyl]-1-buten-1-yl]-5-methyl-,iodide (1:1)
- 3-ethyl-2-[2-[(3-ethyl-5-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]butylidene]-5-methyl-1,3-benzothiazole,iodide
- 3-Ethyl-2-(2-((3-ethyl-5-methyl-3H-benzothiazol-2-ylidene)methyl)but-1-enyl)-5-methylbenzothiazolium iodide
- 3-ethyl-2-{(1E)-2-[(Z)-(3-ethyl-5-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]but-1-en-1-yl}-5-methyl-1,3-benzothiazol-3-ium iodide
- EINECS 221-577-7
- 3148-90-1
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- Inchi: InChI=1S/C25H29N2S2.HI/c1-6-19(15-24-26(7-2)20-13-17(4)9-11-22(20)28-24)16-25-27(8-3)21-14-18(5)10-12-23(21)29-25;/h9-16H,6-8H2,1-5H3;1H/q+1;/p-1
- InChI Key: BWTPJFDPMNWMCH-UHFFFAOYSA-M
- SMILES: [I-].CC/C(=C/C1SC2C=CC(=CC=2[N+]=1CC)C)/C=C1\SC2C=CC(=CC=2N\1CC)C
Computed Properties
- Exact Mass: 518.8544
- Monoisotopic Mass: 548.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 579
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 60.7A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 7.12
Benzothiazolium,3-ethyl-2-[2-[(3-ethyl-5-methyl-2(3H)-benzothiazolylidene)methyl]-1-buten-1-yl]-5-methyl-,iodide (1:1) Related Literature
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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5. Book reviews
3148-90-1 (Benzothiazolium,3-ethyl-2-[2-[(3-ethyl-5-methyl-2(3H)-benzothiazolylidene)methyl]-1-buten-1-yl]-5-methyl-,iodide (1:1)) Related Products
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